Cas no 1936091-39-2 (2-Cyclopropylmalonamide)

• Product Name: 2-Cyclopropylmalonamide
• CAS No: 1936091-39-2
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 4709832
• Update Time: 2025-10-31

2-Cyclopropylmalonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylmalonamide

• Inchi： 1S/C6H10N2O2/c7-5(9)4(6(8)10)3-1-2-3/h3-4H,1-2H2,(H2,7,9)(H2,8,10)
• InChI Key： FCWDXRXYVVOHRB-UHFFFAOYSA-N
• SMILES： O=C(C(C(N)=O)C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 86.2

Additional information on 2-Cyclopropylmalonamide

Comprehensive Overview of 2-Cyclopropylmalonamide (CAS No. 1936091-39-2): Properties, Applications, and Industry Insights

2-Cyclopropylmalonamide (CAS No. 1936091-39-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of malonamide, this compound incorporates a cyclopropyl group, which enhances its reactivity and potential applications in drug discovery. The molecular formula C₆H₁₀N₂O₂ and its malonamide backbone make it a versatile intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing demand for cyclopropyl-containing compounds in medicinal chemistry, particularly for designing kinase inhibitors and antimicrobial agents. Researchers are exploring 2-Cyclopropylmalonamide as a precursor for novel therapeutics targeting metabolic disorders and inflammatory diseases. Its hydrogen-bonding capacity and stereochemical flexibility align with current trends in fragment-based drug design (FBDD), a hot topic in 2024's pharmaceutical R&D.

The compound's synthetic accessibility and structural modifiability answer frequent search queries like "how to modify malonamide derivatives" or "cyclopropyl group effects on drug bioavailability." Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies. This addresses common laboratory concerns about compound characterization methods.

In agrochemical applications, 2-Cyclopropylmalonamide shows promise as a building block for next-generation plant growth regulators. Its low environmental persistence responds to the industry's shift toward sustainable chemistry, a trending topic in ESG (Environmental, Social, and Governance) reports. The compound's water solubility (measured at 25°C) and thermal stability data are frequently requested parameters in research forums.

Quality control protocols for CAS 1936091-39-2 emphasize residual solvent analysis and heavy metal content limits, reflecting regulatory compliance trends. The compound's storage recommendations (-20°C under inert atmosphere) align with best practices for amide stability, a common concern among storage optimization searches. Recent patent analyses reveal increasing references to this CAS number in filings related to heterocyclic compound synthesis.

From a commercial perspective, 2-Cyclopropylmalonamide suppliers are addressing FAQs about batch-to-batch consistency and scalability – key purchasing criteria for CROs (Contract Research Organizations). The compound's cost-effectiveness compared to similar bicyclic analogs makes it attractive for high-throughput screening campaigns. Market analysts note rising interest in this CAS number across North American and Asian pharmaceutical hubs.

Ongoing research explores the compound's potential in crystal engineering, particularly for creating co-crystals with improved dissolution rates – a solution to frequent "poor solubility" challenges in formulation development. Its logP value (calculated at 0.82) positions it favorably within Lipinski's Rule of Five parameters, explaining its popularity in lead optimization workflows.

Safety data sheets emphasize standard laboratory handling precautions for 2-Cyclopropylmalonamide, with no significant occupational exposure limits reported. This information responds to prevalent safety-related searches in academic and industrial settings. The compound's biodegradation profile is currently under evaluation to address emerging green chemistry requirements.

Future applications may leverage the compound's metal-chelating properties for catalytic systems or diagnostic probe development. These potential uses correlate with trending searches about "multi-functional chemical building blocks." Analytical method development for impurity profiling remains an active research area, as indicated by recent publications citing this CAS number.

In summary, 2-Cyclopropylmalonamide (CAS No. 1936091-39-2) represents a strategically important compound at the intersection of medicinal chemistry and materials science. Its evolving applications reflect broader industry shifts toward structure-activity relationship optimization and sustainable synthesis methodologies. The compound's technical specifications and research potential continue to generate significant interest across scientific databases and commercial platforms.